Cas no 77859-39-3 (2-BROMO-4-PHENOXYBENZOTHIAZOLE)

• Product Name: 2-BROMO-4-PHENOXYBENZOTHIAZOLE
• CAS No: 77859-39-3
• MF: C₁₃H₈BrNOS
• MW: 306.17772102356
• CID: 1789507
• PubChem ID: 13097083
• Update Time: 2025-04-21

2-BROMO-4-PHENOXYBENZOTHIAZOLE Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4-PHENOXYBENZOTHIAZOLE
• SCHEMBL11104210
• 77859-39-3
• SZSSTDQKVDHLIU-UHFFFAOYSA-N

• Inchi： 1S/C13H8BrNOS/c14-13-15-12-10(7-4-8-11(12)17-13)16-9-5-2-1-3-6-9/h1-8H
• InChI Key： SZSSTDQKVDHLIU-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(C=CC=C2OC2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 304.95100g/mol
• Monoisotopic Mass: 304.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 50.4Ų